Cas no 879318-96-4 (3-tert-butyl-1-(2-chloropropanoyl)urea)

• Product Name: 3-tert-butyl-1-(2-chloropropanoyl)urea
• CAS No: 879318-96-4
• MF: C₈H₁₅ClN₂O₂
• MW: 206.669901132584
• MDL: MFCD08261037
• CID: 3109013
• PubChem ID: 16227009
• Update Time: 2025-05-19

3-tert-butyl-1-(2-chloropropanoyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-tert-Butyl-3-(2-chloropropionyl)urea
• 879318-96-4
• MFCD08261037
• NCGC00335373-01
• 3-tert-butyl-1-(2-chloropropanoyl)urea
• EN300-23407
• G36739
• EKB31896
• N-[(tert-butylamino)carbonyl]-2-chloropropanamide
• N-(tert-butylcarbamoyl)-2-chloropropanamide
• AKOS009075854
• AB01328453-02
• 102-747-9
• CS-0241565
• Z147652210

• MDL： MFCD08261037
• Inchi： 1S/C8H15ClN2O2/c1-5(9)6(12)10-7(13)11-8(2,3)4/h5H,1-4H3,(H2,10,11,12,13)
• InChI Key： RTIAQJPBFOSSDR-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC(NC(C)(C)C)=O)=O

Computed Properties

• Exact Mass: 206.0822054Da
• Monoisotopic Mass: 206.0822054Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.2Ų

Additional information on 3-tert-butyl-1-(2-chloropropanoyl)urea

Professional Introduction to Compound with CAS No. 879318-96-4 and Product Name: 3-tert-butyl-1-(2-chloropropanoyl)urea

The compound with the CAS number 879318-96-4 and the product name 3-tert-butyl-1-(2-chloropropanoyl)urea represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug discovery and molecular interactions. The 3-tert-butyl-1-(2-chloropropanoyl)urea moiety is particularly noteworthy, as it introduces a combination of steric hindrance and electrophilic centers that can modulate biological pathways effectively.

In recent years, the exploration of novel urea derivatives has become a focal point in medicinal chemistry, driven by their versatility in designing bioactive molecules. The presence of the tert-butyl group in 3-tert-butyl-1-(2-chloropropanoyl)urea enhances its lipophilicity, facilitating better membrane penetration and cellular uptake. This feature is particularly advantageous in developing small-molecule drugs that require efficient delivery to target tissues. Furthermore, the chloropropanoyl moiety introduces a reactive site that can participate in various chemical transformations, enabling the synthesis of more complex derivatives with tailored biological activities.

Current research indicates that compounds like 3-tert-butyl-1-(2-chloropropanoyl)urea exhibit promising interactions with biological targets such as enzymes and receptors. For instance, studies have shown that urea-based scaffolds can act as potent inhibitors of proteases, which are critical in regulating numerous physiological processes. The specific arrangement of functional groups in 3-tert-butyl-1-(2-chloropropanoyl)urea may confer selectivity for certain protease families, making it a valuable candidate for developing targeted therapies. Additionally, the compound’s ability to engage with hydrophobic pockets of proteins suggests its potential use in designing kinase inhibitors, which are widely explored for treating cancers and inflammatory diseases.

The synthesis of 3-tert-butyl-1-(2-chloropropanoyl)urea involves well-established organic chemistry techniques, including condensation reactions and protective group strategies. The tert-butyl group provides stability to the molecule during synthetic manipulations, ensuring high yields and purity. Moreover, the chloropropanoyl component allows for further derivatization through nucleophilic substitution or coupling reactions, expanding the compound’s utility in medicinal chemistry libraries. Advanced synthetic methodologies, such as flow chemistry and microwave-assisted reactions, have been employed to optimize the production process, making large-scale synthesis more feasible.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of 3-tert-butyl-1-(2-chloropropanoyl)urea with biological targets. These studies reveal that the compound can adopt multiple conformations depending on its environment, which may influence its efficacy and selectivity. By leveraging computational tools like molecular dynamics simulations and docking algorithms, researchers can predict how modifications to the structure might enhance binding affinity or alter pharmacokinetic properties. This approach accelerates the drug discovery pipeline by allowing virtual screening of thousands of derivatives before experimental validation.

In preclinical settings, 3-tert-butyl-1-(2-chloropropanoyl)urea has been evaluated for its potential therapeutic effects in various disease models. Preliminary data suggest that it exhibits inhibitory activity against certain enzymes linked to metabolic disorders and neurodegenerative diseases. The compound’s ability to modulate enzyme activity without significant off-target effects makes it an attractive lead for further development. Additionally, its favorable pharmacokinetic profile, including good solubility and bioavailability, supports its candidacy for clinical translation. Ongoing studies aim to elucidate its mechanism of action at a molecular level, providing insights into how it interacts with cellular pathways.

The broader implications of this research extend beyond individual compounds to the development of novel chemical probes for studying biological processes. The structural features of 3-tert-butyl-1-(2-chloropropanoyl)urea serve as inspiration for designing next-generation inhibitors with improved properties such as enhanced potency or duration of action. Collaborative efforts between synthetic chemists and biologists are essential in translating these findings into tangible therapeutic outcomes. By integrating expertise from multiple disciplines, researchers can overcome challenges associated with drug development and bring innovative treatments to patients suffering from diverse conditions.

As our understanding of molecular interactions continues to evolve, compounds like 3-tert-butyl-1-(2-chloropropanoyl)urea will play an increasingly important role in advancing therapeutic strategies. Their unique combination of structural features and functional properties makes them valuable tools for exploring new frontiers in chemical biology. Future research will likely focus on optimizing synthetic routes to improve scalability while exploring novel derivatives that expand their biological applications. With continued innovation and interdisciplinary collaboration, these compounds hold promise for addressing unmet medical needs across various therapeutic areas.